Cas no 2138275-72-4 (3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl-
• CAS No: 2138275-72-4
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 5260825
• Update Time: 2025-06-10

3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl-

• Inchi： 1S/C12H10BrNO2/c1-2-7-3-4-8-6-10(12(15)16)14-11(13)9(8)5-7/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： KYRYZVURZMKORM-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(CC)=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl-

Introduction to 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl- (CAS No. 2138275-72-4)

3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138275-72-4, is a structurally significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isquinoline family, a class of nitrogen-containing aromatic organic compounds characterized by a fused benzene and pyridine ring system. The presence of both bromine and ethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The 1-bromo-7-ethyl substituents play a crucial role in modulating the reactivity and binding affinity of the compound. The bromine atom, being an electron-withdrawing group, can influence the electronic distribution within the molecule, thereby affecting its interaction with biological targets. On the other hand, the ethyl group introduces steric hindrance and can alter the conformational flexibility of the isquinoline core. These structural features make 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl- an attractive intermediate for synthetic chemists aiming to design molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Isquinoline derivatives have emerged as promising candidates due to their ability to interact with a wide range of biological macromolecules, including enzymes and receptors. Specifically, compounds containing the isquinoline scaffold have shown potential in inhibiting kinases, proteases, and other therapeutic targets relevant to cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include bromination of an appropriate precursor, followed by selective ethylation and carboxylation reactions to introduce the desired functional groups. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

One of the most compelling aspects of 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl is its utility as a building block for more complex derivatives. Researchers have leveraged this compound to develop libraries of analogs with varying substituents to optimize potency and selectivity. For instance, modifications at the 5-position or 6-position can significantly alter binding interactions with target proteins. Such structural diversification is essential for overcoming resistance mechanisms and enhancing therapeutic efficacy.

The pharmacological profile of 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl has been extensively explored in preclinical studies. Initial screenings have revealed interesting interactions with enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings underscore its potential as a lead compound for drug discovery programs targeting oncological and inflammatory disorders.

The computational modeling of 3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl has provided valuable insights into its binding mode with biological targets. Molecular docking studies have been instrumental in predicting how different substituents influence receptor affinity and specificity. These simulations guide experimental design by identifying key hotspots for structural optimization. Furthermore, virtual screening techniques have been employed to rapidly sift through large compound databases for hits that share structural similarities with known active ingredients.

In conclusion,3-Isoquinolinecarboxylic acid, 1-bromo-7-ethyl (CAS No. 2138275-72-4) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of substituents makes it a valuable tool for medicinal chemists seeking to address unmet medical needs. As research progresses, this compound will likely continue to inspire innovative approaches in drug discovery, offering hope for future breakthroughs in treating challenging diseases.